Cas no 937654-69-8 (2-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine)

• Product Name: 2-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• CAS No: 937654-69-8
• MF: C₈H₉N₃OS
• MW: 195.2416
• CID: 5095736
• Update Time: 2025-05-20

2-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-ethanamine, 3-(2-thienyl)-
• 2-(3-THIOPHEN-2-YL-[1,2,4]OXADIAZOL-5-YL)-ETHYLAMINE
• 2-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• BBL031208
• STL353107
• BB 0238822
• 2-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)ethanamine
• 2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)ethanamine
• 2-(3-Thiophen-2-yl-[1,2,4]oxadiazol-5-yl)-ethy lamine
• 2-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• 2-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]ethanamine hydrochloride
• 2-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine

• Inchi： 1S/C8H9N3OS/c9-4-3-7-10-8(11-12-7)6-2-1-5-13-6/h1-2,5H,3-4,9H2
• InChI Key： GMVSRQXVYJAAPY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=NOC(C([H])([H])C([H])([H])N([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 0.9
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine

2-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]ethanamine (CAS No. 937654-69-8)

The compound 2-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]ethanamine (CAS No. 937654-69-8) is a structurally unique organic molecule that has garnered significant attention in the fields of heterocyclic chemistry, medicinal chemistry, and materials science. This compound is characterized by its oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, which is fused with a thiophene ring at the 3-position. The presence of the ethanamine group at the 5-position of the oxadiazole ring introduces additional functional diversity to this molecule.

Recent studies have highlighted the potential of oxadiazole-containing compounds as versatile building blocks for drug discovery and advanced materials. The thiophene moiety in this compound contributes to its aromaticity and enhances its electronic properties, making it a promising candidate for applications in organic electronics and sensor technologies. Additionally, the ethanamine group imparts nucleophilic character to the molecule, which can be exploited in various chemical transformations and bioconjugation reactions.

From a synthetic perspective, 2-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]ethanamine can be prepared via a multi-step synthesis involving the condensation of appropriate starting materials. Researchers have employed methodologies such as the Hantzsch dihydropyridine synthesis and subsequent oxidation to construct the oxadiazole core. The integration of thiophene into the structure has been achieved through cross-coupling reactions or direct arylation techniques.

The physical and chemical properties of this compound have been extensively studied. Its melting point, boiling point, and solubility in various solvents have been determined under standard conditions. These properties are critical for its potential use in pharmaceutical formulations or as an intermediate in organic synthesis. Furthermore, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns.

In terms of biological activity, recent research has focused on evaluating the antimicrobial, antioxidant, and anti-inflammatory properties of this compound. Preliminary assays indicate that it exhibits moderate activity against certain bacterial strains and demonstrates scavenging effects on reactive oxygen species (ROS). These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

Another area of active investigation is the application of 2-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]ethanamine in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in surface functionalization and nanotechnology applications. Additionally, its incorporation into polymer matrices has shown promise for creating advanced materials with tailored optical and mechanical properties.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicological impact of this compound. Results indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations typically encountered in industrial settings.

In conclusion, 2-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol